Cas no 1784297-35-3 (2-(3-methoxyisoxazol-5-yl)-3-methylbutanoic acid)
1784297-35-3 structure
Product Name:2-(3-methoxyisoxazol-5-yl)-3-methylbutanoic acid
2-(3-methoxyisoxazol-5-yl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methoxyisoxazol-5-yl)-3-methylbutanoic acid
- 5-Isoxazoleacetic acid, 3-methoxy-α-(1-methylethyl)-
- 1784297-35-3
- SCHEMBL18530364
- 2-(3-METHOXYISOXAZOL-5-YL)-3-METHYL-BUTANOIC ACID
- F89565
- PS-19150
- SY347630
- 2-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoic acid
- EN300-1729596
- 2-(3-Methoxy-5-isoxazolyl)-3-methylbutanoic Acid
-
- Inchi： 1S/C9H13NO4/c1-5(2)8(9(11)12)6-4-7(13-3)10-14-6/h4-5,8H,1-3H3,(H,11,12)
- InChI Key： QQLDRQAFIXCVFD-UHFFFAOYSA-N
- SMILES： C(C1ON=C(OC)C=1)(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 199.08445790g/mol
- Monoisotopic Mass: 199.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 72.6Ų
2-(3-methoxyisoxazol-5-yl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729596-0.05g |
2-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoic acid |
1784297-35-3 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1729596-0.1g |
2-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoic acid |
1784297-35-3 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1729596-0.25g |
2-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoic acid |
1784297-35-3 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1729596-0.5g |
2-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoic acid |
1784297-35-3 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1729596-1.0g |
2-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoic acid |
1784297-35-3 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1729596-2.5g |
2-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoic acid |
1784297-35-3 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1729596-5.0g |
2-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoic acid |
1784297-35-3 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1729596-10.0g |
2-(3-methoxy-1,2-oxazol-5-yl)-3-methylbutanoic acid |
1784297-35-3 | 10g |
$6450.0 | 2023-06-04 | ||
| eNovation Chemicals LLC | Y1231318-1G |
2-(3-methoxyisoxazol-5-yl)-3-methyl-butanoic acid |
1784297-35-3 | 95% | 1g |
$990 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231318-100mg |
2-(3-methoxyisoxazol-5-yl)-3-methyl-butanoic acid |
1784297-35-3 | 95% | 100mg |
$245 | 2024-07-21 |
2-(3-methoxyisoxazol-5-yl)-3-methylbutanoic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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